Cas no 1784628-41-6 (5-Bromo-1-chloro-2-fluoro-3-methoxybenzene)

• Product Name: 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene
• CAS No: 1784628-41-6
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 5075596
• PubChem ID: 84701468
• Update Time: 2026-03-01

5-Bromo-1-chloro-2-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-1-CHLORO-2-FLUORO-3-METHOXYBENZENE
• MFCD31555542
• DB-168277
• CS-0190639
• 1784628-41-6
• SCHEMBL17893584
• 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene

• Inchi： 1S/C7H5BrClFO/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,1H3
• InChI Key： JCBLQFCTDUFKFO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)F)Cl

Computed Properties

• Exact Mass: 237.91963g/mol
• Monoisotopic Mass: 237.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene

5-Bromo-1-chloro-2-fluoro-3-methoxybenzene (CAS No. 1784628-41-6): A Comprehensive Overview

5-Bromo-1-chloro-2-fluoro-3-methoxybenzene, also known by its CAS number CAS No. 1784628-41-6, is a highly substituted aromatic compound with significant interest in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by the presence of multiple halogen substituents and a methoxy group, making it a unique example of brominated aromatic compounds and halogenated arenes. The combination of these substituents imparts distinctive electronic and steric properties, which have been extensively studied in recent years.

The molecular structure of 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene consists of a benzene ring with substituents at positions 1, 2, 3, and 5. The substituents include bromine at position 5, chlorine at position 1, fluorine at position 2, and a methoxy group (-OCH₃) at position 3. This arrangement creates a complex interplay between the electron-withdrawing and electron-donating effects of the substituents, which significantly influences the compound's reactivity and stability.

Recent studies have focused on the synthesis and characterization of this compound, particularly its role in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic properties. For instance, the presence of halogen atoms enhances the lipophilicity of the compound, which is crucial for drug absorption and distribution in biological systems.

In addition to its pharmacological applications, 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene has been investigated for its environmental impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it a subject of interest in environmental chemistry. The methoxy group plays a significant role in determining the compound's fate in aquatic environments, as it can influence both hydrolysis and microbial degradation processes.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing waste generation. These developments align with the growing emphasis on sustainable chemistry practices in the industry.

In terms of physical properties, 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene is known for its high melting point (approximately 90°C) and moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated aromatic system and the electron-withdrawing effects of the halogens.

The application of this compound extends to materials science, where it serves as a precursor for constructing advanced materials with tailored electronic properties. For example, researchers have utilized it in the synthesis of novel polymers and coordination complexes with potential applications in optoelectronics.

In conclusion, 5-Bromo-1-chloro-2-fluoro-3-methoxybenzene (CAS No. 1784628-41-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.